Cas no 207228-93-1 (2H-1,5-Benzodioxepin-3(4H)-one, 7-propyl-)

2H-1,5-Benzodioxepin-3(4H)-one, 7-propyl- structure
207228-93-1 structure
Product Name:2H-1,5-Benzodioxepin-3(4H)-one, 7-propyl-
CAS No:207228-93-1
MF:C12H14O3
MW:206.237763881683
CID:288055
Update Time:2023-08-02

2H-1,5-Benzodioxepin-3(4H)-one, 7-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,5-Benzodioxepin-3(4H)-one,7-propyl-
    • 2H-1,5-Benzodioxepin-3(4H)-one, 7-propyl-
    • KQPGRKHBHURUAP-UHFFFAOYSA-N
    • 7-propyl-2H,4H-1,5-benzodioxepin-3-one
    • 7-Propyl-2,4-dihydro-3H-1,5-benzodioxepin-3-one
    • Inchi: 1S/C12H14O3/c1-2-3-9-4-5-11-12(6-9)15-8-10(13)7-14-11/h4-6H,2-3,7-8H2,1H3
    • InChI Key: KQPGRKHBHURUAP-UHFFFAOYSA-N
    • SMILES: O1CC(COC2=CC=C(C=C12)CCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.134
  • Boiling Point: 327.386°C at 760 mmHg
  • Flash Point: 142.872°C
  • Refractive Index: 1.527
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